Cas no 1408076-03-8 (3,3-difluoro-1-methylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-methylcyclobutan-1-amine
• CAS No: 1408076-03-8
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 3163218
• PubChem ID: 86811248
• Update Time: 2025-04-21

3,3-difluoro-1-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-1-methylcyclobutanamine hydrochloride
• 3,3-difluoro-1-methylcyclobutan-1-amine
• SY099956
• 3,3-Difluoro-1-methylcyclobutanaminehydrochloride
• MFCD26959150
• 3,3-difluoro-1-methylcyclobutan-amine hydrochloride
• SB20565
• Z2755724079
• DB-193494
• EN300-366552
• 3,3-Difluoro-1-methylcyclobutan-1-amine HCl
• CS-0051635
• SCHEMBL16236763
• 3,3-Difluoro-1-methylcyclobutanamine HCl
• 3,3-difluoro-1-methylcyclobutan-1-amine;hydrochloride
• AS-34661
• 1408076-03-8
• 3,3-difluoro-1-methylcyclobutan-1-amine hydrochloride
• YKC60639
• 1523606-39-4
• AKOS025396182
• 3,3-Difluoro-1-methyl-cyclobutanamine hydrochloride
• 819-434-4

• Inchi： 1S/C5H9F2N.ClH/c1-4(8)2-5(6,7)3-4;/h2-3,8H2,1H3;1H
• InChI Key： WMWQBBDBADQLJY-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(C)(C1)N)F

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 93.9±40.0 ºC (760 Torr),
• Flash Point: -1.4±14.4 ºC,
• Solubility: Soluble (110 g/l) (25 º C),